4-[2-(4-Fluorophenyl)-5-tetrazolyl]quinoline
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Overview
Description
4-[2-(4-fluorophenyl)-5-tetrazolyl]quinoline is a member of tetrazoles.
Scientific Research Applications
Synthesis and Characterization
- 4-[2-(4-Fluorophenyl)-5-tetrazolyl]quinoline derivatives have been synthesized and characterized using various spectroscopic techniques. These compounds show potential in biochemistry and medicine, particularly as fluorophores and antioxidants (Aleksanyan & Hambardzumyan, 2013).
- The compound has been utilized in the synthesis of photoluminescent compounds, demonstrating its significance in photophysical applications (Mancilha et al., 2006).
Biological Activities
- Some derivatives exhibit significant antibacterial activities, showcasing their potential as therapeutic agents (Holla et al., 2005).
- These compounds have also been studied for their anti-inflammatory properties, indicating their potential use in treating inflammation-related conditions (Shaikh et al., 2017).
Photophysical Studies
- The quinoline derivatives are studied for their excited-state intramolecular proton transfer (ESIPT) inspired properties, which are important for understanding their behavior in different solvent polarities (Padalkar & Sekar, 2014).
Molecular Docking and Synthesis
- The compound's derivatives have been analyzed for docking studies, which are essential for understanding their interaction with biological targets, such as DNA and enzymes (Mphahlele et al., 2017).
Therapeutic Potential
- The derivatives of this compound have been studied for their potential as inhibitors of HMG-CoA reductase, indicating their application in treating hypercholesterolemia (Suzuki et al., 2001).
- They are also investigated for anticancer and antifungal activities, highlighting their potential in oncology and infectious disease treatments (Bekhit et al., 2004).
Properties
Molecular Formula |
C16H10FN5 |
---|---|
Molecular Weight |
291.28 g/mol |
IUPAC Name |
4-[2-(4-fluorophenyl)tetrazol-5-yl]quinoline |
InChI |
InChI=1S/C16H10FN5/c17-11-5-7-12(8-6-11)22-20-16(19-21-22)14-9-10-18-15-4-2-1-3-13(14)15/h1-10H |
InChI Key |
LNWUZDAXRXUTPL-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=N2)C3=NN(N=N3)C4=CC=C(C=C4)F |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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